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An in-depth exploration of the chemical origins, development, and synthesis of the potent
volatile pyrethroid, Metofluthrin.
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Abstract

Metofluthrin, a synthetic pyrethroid insecticide developed by Sumitomo Chemical Co., Ltd.,
represents a significant advancement in mosquito and other flying insect control.[1][2] Its high
vapor pressure and potent knockdown activity at ambient temperatures distinguish it from
earlier pyrethroids, enabling its use in novel passive-release emanators and fan-based devices.
[1][2][3] This technical guide details the discovery of Metofluthrin, stemming from extensive
structure-activity relationship studies of (1R)-trans-norchrysanthemic acid fluorobenzyl esters. It
provides a comprehensive overview of its synthesis pathway, including detailed experimental
protocols for key reactions. Quantitative data on its physicochemical properties and insecticidal
efficacy are presented for comparative analysis.

Discovery and Development

The development of Metofluthrin was a result of a focused research initiative by Sumitomo
Chemical to create a novel pyrethroid with high vapor action, suitable for controlling
mosquitoes without the need for heat.[1][4] The research centered on the structural
modification of natural pyrethrins, which, despite their insecticidal properties, lack stability in
light and oxygen.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b010177?utm_src=pdf-interest
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/20050200_imi.pdf
https://pubmed.ncbi.nlm.nih.gov/22025064/
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/20050200_imi.pdf
https://pubmed.ncbi.nlm.nih.gov/22025064/
https://www.researchgate.net/publication/238694551_Discovery_and_Development_of_a_Novel_Pyrethroid_Insecticide_'Metofluthrin_SumiOne_R_EminenceR
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/20050200_imi.pdf
https://www.tandfonline.com/doi/pdf/10.1271/bbb.68.170
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/20050200_imi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The breakthrough came from the synthesis and evaluation of a series of (1R)-trans-
norchrysanthemic acid fluorobenzyl esters.[4][5] Structure-activity relationship studies revealed
that the introduction of a 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl moiety resulted in a
compound with exceptionally high insecticidal potency and significant vapor action at room
temperature.[4][6] This compound, Metofluthrin, demonstrated knockdown activity against
southern house mosquitoes (Culex quinquefasciatus) approximately forty times greater than
that of d-allethrin in mosquito coil formulations.[4][5] Metofluthrin was first registered in Japan
in January 2005 and has since been developed for global use in environmental health
applications.[1]

Physicochemical Properties

Metofluthrin is a pale yellow, transparent, oily liquid at room temperature.[1] It is soluble in
most organic solvents but has low solubility in water.[1] Its high vapor pressure is a key
characteristic that enables its efficacy in passive dispensing systems.

Property Value Reference

Pale yellow transparent oily

Appearance o [1]
liquid

Vapor Pressure (at 25°C) 1.96 x 1073 Pa [1]

Kinematic Viscosity (at 20°C) 19.3 mma/s [1]

- Soluble in most organic
Solubility _ _ [1]
solvents, insoluble in water

Synthesis Pathway

The commercial synthesis of Metofluthrin involves the esterification of a chrysanthemic acid
derivative with a tetrafluorobenzyl alcohol.[7][8] The general synthesis begins with the
preparation of a fluorinated chrysanthemic acid, which is then reacted with a substituted
propargyl alcohol derivative.[7]

A laboratory-scale synthesis involves the reaction of (1R,3R)-2,2-dimethyl-3-((12)-1-
propenyl)cyclopropanecarbonyl chloride with (2,3,5,6-tetrafluoro-4-
methoxymethylphenyl)methanol in the presence of pyridine.[4]
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Synthesis Workflow

Starting Materials

(2,3,5,6-tetrafluoro-4-methoxymethylphenyl)methanol Fﬂrpnﬁmn;n Reaction Product

Metofluthrin

Reaction in Tetrahydrofuran with Pyridine

(1R,3R)-2,2-dimethyl-3-((1Z)-1-propenyl)cyclopropanecarbonyl chloride

Click to download full resolution via product page

Caption: General synthesis pathway of Metofluthrin via esterification.

Experimental Protocols

The following experimental protocol is based on the synthesis of Metofluthrin as described in
the scientific literature.[4]

Synthesis of (2,3,5,6-Tetrafluoro-4-
methoxymethylphenyl)methyl (1R,3R)-2,2-dimethyl-3-
((1Z)-1-propenyl)cyclopropanecarboxylate (Metofluthrin)

Materials:

¢ (1R,3R)-2,2-dimethyl-3-((12)-1-propenyl)cyclopropanecarbonyl chloride

(2,3,5,6-tetrafluoro-4-methoxymethylphenyl)methanol

Pyridine

Tetrahydrofuran (THF)

Ethyl acetate

Ice-cooled water

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b010177?utm_src=pdf-body-img
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1271/bbb.68.170
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

A solution of (2,3,5,6-tetrafluoro-4-methoxymethylphenyl)methanol (2.24 g, 10 mmol) and
pyridine (0.87 g, 10 mmol) in tetrahydrofuran (20 ml) is prepared under ice-cooling.[4]

¢ (1R,3R)-2,2-dimethyl-3-((1Z)-1-propenyl)cyclopropanecarbonyl chloride (1.82 g, 10.5 mmol)
is added to the solution.[4]

e The mixture is stirred for 8 hours at room temperature.[4]
e The reaction mixture is then poured into 100 ml of ice-cooled water.[4]
e The aqueous mixture is extracted twice with 100 ml portions of ethyl acetate.[4]

» The combined organic layers are washed, dried, and concentrated under reduced pressure
to yield the crude product, which can be further purified by chromatography.

Insecticidal Activity

Metofluthrin exhibits potent insecticidal activity against a variety of insect pests, particularly
mosquitoes.[1] Its efficacy is attributed to its action as a sodium channel modulator in the
insect's nervous system, leading to paralysis and death.[7][9]

The following table summarizes the relative toxicity of Metofluthrin and its analogs against
Culex pipiens pallens.
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Compound R Substituent Relative Toxicity (R.T.)a)
5 H 30

6 F 100

7 Me 200

8 OMe 360

Metofluthrin (1) CH20Me 2500

d-allethrin (standard) - 100

a) Relative toxicity against
Culex pipiens pallens based
on LDso by the topical
application method.[4]

Mechanism of Action

As a pyrethroid insecticide, Metofluthrin's primary mode of action is the disruption of the
insect's nervous system. It targets the voltage-gated sodium channels in nerve cell
membranes, forcing them to remain open for an extended period.[9] This leads to repetitive
nerve impulses, causing paralysis and ultimately, the death of the insect.

Logical Flow of Metofluthrin's Action
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Caption: Mechanism of action of Metofluthrin on insects.

Conclusion

Metofluthrin stands as a testament to the power of targeted chemical synthesis in addressing
specific challenges in pest control. Its discovery through meticulous structure-activity

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b010177?utm_src=pdf-body-img
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/product/b010177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

relationship studies has provided a highly effective and versatile tool for combating mosquitoes
and other public health pests. The synthesis pathway, while requiring precise control, is well-
established. The unique properties of Metofluthrin, particularly its high vapor pressure, have
enabled the development of innovative and user-friendly insecticide delivery systems, marking
a significant contribution to environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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